Cas no 1785-57-5 (9H-Fluorene-2,7-diamine,1,3-dibromo-)

9H-Fluorene-2,7-diamine,1,3-dibromo- structure
1785-57-5 structure
Product Name:9H-Fluorene-2,7-diamine,1,3-dibromo-
CAS No:1785-57-5
MF:C13H10Br2N2
MW:354.039901256561
CID:236065
PubChem ID:256437
Update Time:2025-04-19

9H-Fluorene-2,7-diamine,1,3-dibromo- Chemical and Physical Properties

Names and Identifiers

    • 9H-Fluorene-2,7-diamine,1,3-dibromo-
    • NSC83308
    • 1,3-dibromo-9h-fluorene-2,7-diamine
    • DTXSID60292505
    • NSC-83308
    • 1785-57-5
    • 9H-Fluorene-2,7-diamine, 1,3-dibromo-
    • Inchi: 1S/C13H10Br2N2/c14-11-5-9-8-2-1-7(16)3-6(8)4-10(9)12(15)13(11)17/h1-3,5H,4,16-17H2
    • InChI Key: GRJOBHKJOGMBTC-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=CC2C3C=CC(=CC=3CC=21)N)Br)N

Computed Properties

  • Exact Mass: 351.9211
  • Monoisotopic Mass: 351.92107g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • PSA: 52.04
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